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For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridemorph is a systemic fungicide belonging to the morpholine chemical class. It is
recognized for its efficacy against powdery mildew (causative agent Erysiphe betae) in various
crops, including sugar beets. Its mode of action involves the inhibition of ergosterol
biosynthesis in fungi, a critical component of fungal cell membranes. This document provides
detailed application notes and protocols relevant to the use of tridemorph on sugar beets, with
a focus on application rates and the considerations for pre-harvest intervals.

Application Rates for Powdery Mildew Control

Field research and product labels from regions where tridemorph has been used indicate a
standard application rate for the control of powdery mildew on sugar beets.

Table 1: Recommended Application Rate of Tridemorph for Powdery Mildew Control in Sugar
Beets
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Formulation Application Rate Target Pest

Tridemorph 75% Emulsifiable ) Powdery Mildew (Erysiphe
0.75 Liters per hectare

Concentrate (EC) betae)[1][2]

Pre-Harvest Interval (PHI)

A critical aspect of fungicide application is the pre-harvest interval (PHI), which is the minimum
time required between the last pesticide application and the harvesting of the crop. This interval
ensures that pesticide residues on the crop have degraded to a level that is safe for
consumption.

Despite extensive review of available product labels and scientific literature, a specific pre-
harvest interval for the use of tridemorph on sugar beets has not been officially specified.[3]
The absence of a defined PHI necessitates a cautious approach and highlights the need for
empirical determination of residue levels.

Experimental Protocol: Determination of Pre-
Harvest Interval and Residue Analysis

For research and drug development purposes, the establishment of a safe and effective pre-
harvest interval is paramount. The following is a generalized experimental protocol for
determining the PHI of tridemorph in sugar beets. This protocol is based on established
methodologies for fungicide residue analysis in root crops.

Objective

To determine the dissipation rate of tridemorph in sugar beet roots and leaves and to establish
a pre-harvest interval that ensures residues are below the maximum residue limit (MRL).

Materials

o Tridemorph 75% EC formulation
e Sugar beet crop grown under standard agricultural practices

o Pressurized sprayer calibrated for accurate application
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o Sample collection bags and labels

e Homogenizer (e.g., blender)

e Solvents for extraction (e.g., acetonitrile, ethyl acetate)
» Solid-phase extraction (SPE) cartridges for cleanup

e Analytical instrumentation: High-Performance Liquid Chromatography with tandem mass
spectrometry (HPLC-MS/MS) or Gas Chromatography with a Nitrogen-Phosphorus Detector
(GC-NPD)

Certified tridemorph analytical standard

Methodology

o Trial Setup:

o Establish multiple plots of sugar beet crops. Include untreated control plots and treated
plots.

o Ensure a sufficient number of plants in each plot to allow for multiple sampling points over
time.

» Fungicide Application:
o Apply tridemorph 75% EC at the recommended rate of 0.75 L/ha.
o Conduct the application at a crop growth stage susceptible to powdery mildew.
o Record the date and time of application, as well as environmental conditions.

o Sample Collection:

o Collect samples of sugar beet roots and leaves from the treated plots at predetermined
intervals after application. A typical sampling schedule would be 0 (immediately after
application, once the spray has dried), 1, 3, 5, 7, 14, 21, and 28 days post-application.

o At each sampling point, collect a representative sample from each replicate plot.
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o Also, collect samples from the untreated control plots to serve as a baseline.

o Sample Preparation and Extraction:

[e]

Separate the sugar beet roots and leaves.

o

Wash the roots to remove soil and chop them into smaller pieces.

[¢]

Homogenize a known weight of the chopped roots and leaves separately.

[e]

Extract the homogenized sample with a suitable organic solvent (e.g., acetonitrile).

[e]

Centrifuge the mixture and collect the supernatant.

e Cleanup:

o Pass the extract through a solid-phase extraction (SPE) column to remove interfering
matrix components.

o Elute the tridemorph from the SPE column with an appropriate solvent.

o Evaporate the solvent and reconstitute the residue in a solvent suitable for the analytical
instrument.

e Residue Analysis:

o Analyze the cleaned-up extracts using a validated analytical method, such as HPLC-
MS/MS or GC-NPD.

o Quantify the concentration of tridemorph in each sample by comparing the results to a
calibration curve prepared from the certified analytical standard.

o Data Analysis:

o Plot the concentration of tridemorph residues in both roots and leaves as a function of
time.

o Determine the dissipation kinetics of tridemorph and calculate its half-life in the different
plant parts.
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o Establish the pre-harvest interval by identifying the time required for the tridemorph
residue to fall below the established or proposed maximum residue limit (MRL).

Signaling Pathway and Experimental Workflow
Diagrams

Ergosterol Biosynthesis Pathway and Tridemorph's
Mode of Action

Tridemorph inhibits the ergosterol biosynthesis pathway in fungi at two key enzymes: sterol
A*-reductase and sterol A8 - A’-isomerase. This disruption of ergosterol production leads to a
compromised cell membrane structure and function, ultimately inhibiting fungal growth.
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Caption: Tridemorph's inhibition of the fungal ergosterol biosynthesis pathway.

Experimental Workflow for Pre-Harvest Interval
Determination

The following diagram outlines the logical flow of the experimental protocol for determining the
pre-harvest interval of tridemorph in sugar beets.
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Caption: Workflow for determining the pre-harvest interval of tridemorph.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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